molecular formula C14H24N2 B8500387 2,5-Bis(2-methylpropyl)-3,6-dimethylpyrazine

2,5-Bis(2-methylpropyl)-3,6-dimethylpyrazine

Cat. No.: B8500387
M. Wt: 220.35 g/mol
InChI Key: QFPSKYGXQMHPCZ-UHFFFAOYSA-N
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Description

2,5-Bis(2-methylpropyl)-3,6-dimethylpyrazine is a useful research compound. Its molecular formula is C14H24N2 and its molecular weight is 220.35 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H24N2

Molecular Weight

220.35 g/mol

IUPAC Name

2,5-dimethyl-3,6-bis(2-methylpropyl)pyrazine

InChI

InChI=1S/C14H24N2/c1-9(2)7-13-11(5)16-14(8-10(3)4)12(6)15-13/h9-10H,7-8H2,1-6H3

InChI Key

QFPSKYGXQMHPCZ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(N=C(C(=N1)CC(C)C)C)CC(C)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

f. 2,5-Dimethyl-3,6-diisobutyl-pyrazine was prepared by first forming 5-methyl-3-oximino-2-hexanone by reacting 5-methyl-2-hexanone with nitrosyl chloride according to the method of BOUVEAULT (loc.cit.). The autocondensation of two moles of the imino-ketone in the presence of zinc and acetic acid [according to the method described in Chimia 11, 310 (1957)] yielded 2,5-dimethyl-3,6-diisobutyl-pyrazine which had a b.p. of 69°-70°C./0.01 mm. Hg.
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Synthesis routes and methods II

Procedure details

f. 2,5-Diimethyl-3,6-diisobutyl-pyrazine was prepared by first forming 5-methyl-3-oximino-2-hexanone by reacting 5-methyl-2-hexanone with nitrosyl chloride according to the method of BOUVEAULT (loc.cit.). The autocondensation of two moles of the imino-ketone in the presence of zinc and acetic acid [according to the method described in Chimia 11, 310 (1957)] yielded 2,5-dimethyl-3,6-diisobutyl-pyrazine which had a b.p. of 69°-70°C./0.01 mm. Hg.
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nitrosyl chloride
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2 mol
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.